molecular formula C9H18N2O2 B6204353 4-methoxy-N,2-dimethylpiperidine-1-carboxamide CAS No. 1697776-45-6

4-methoxy-N,2-dimethylpiperidine-1-carboxamide

Cat. No.: B6204353
CAS No.: 1697776-45-6
M. Wt: 186.25 g/mol
InChI Key: FOYZVAAJIONTTH-UHFFFAOYSA-N
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Description

4-methoxy-N,2-dimethylpiperidine-1-carboxamide is a chemical compound with the molecular formula C9H18N2O2 It is a piperidine derivative, which means it contains a six-membered ring with one nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methoxy-N,2-dimethylpiperidine-1-carboxamide typically involves the reaction of 4-methoxypiperidine with N,N-dimethylcarbamoyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to facilitate the formation of the desired product. The reaction mixture is then purified using standard techniques such as column chromatography to obtain the pure compound .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions with optimized reaction conditions to maximize yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

4-methoxy-N,2-dimethylpiperidine-1-carboxamide can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxide derivatives, while reduction can produce amine derivatives .

Scientific Research Applications

4-methoxy-N,2-dimethylpiperidine-1-carboxamide has several scientific research applications:

Mechanism of Action

The mechanism of action of 4-methoxy-N,2-dimethylpiperidine-1-carboxamide involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity. The exact pathways and targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

  • 4-methoxy-N,N-dimethylpiperidine-1-carboxamide
  • N-methoxy-N,1-dimethylpiperidine-4-carboxamide

Uniqueness

4-methoxy-N,2-dimethylpiperidine-1-carboxamide is unique due to its specific substitution pattern on the piperidine ring, which can influence its chemical reactivity and biological activity. Compared to similar compounds, it may exhibit different pharmacological properties and reactivity profiles .

Properties

CAS No.

1697776-45-6

Molecular Formula

C9H18N2O2

Molecular Weight

186.25 g/mol

IUPAC Name

4-methoxy-N,2-dimethylpiperidine-1-carboxamide

InChI

InChI=1S/C9H18N2O2/c1-7-6-8(13-3)4-5-11(7)9(12)10-2/h7-8H,4-6H2,1-3H3,(H,10,12)

InChI Key

FOYZVAAJIONTTH-UHFFFAOYSA-N

Canonical SMILES

CC1CC(CCN1C(=O)NC)OC

Purity

95

Origin of Product

United States

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